N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-methoxybenzamide

• IUPAC Name: N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide
• InChI: InChI=1S/C19H20N2O4/c1-3-21-10-11-25-17-9-8-13(12-15(17)19(21)23)20-18(22)14-6-4-5-7-16(14)24-2/h4-9,12H,3,10-11H2,1-2H3,(H,20,22)
• InChI Key: SWVZUQGOQHKIRQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, as indicated by its name. It contains an oxazepine ring, which is a seven-membered heterocyclic compound containing one oxygen and one nitrogen atom. The compound also contains a benzamide group.

Scientific Research Applications

Antifungal Applications

A study by Yang et al. (2017) on the design, synthesis, and fungicidal activity of (E)-5-(methoxyimino)-3,5-dihydrobenzo[e][1,2]oxazepin-4(1H)-one analogues demonstrates the potential antifungal applications of similar compounds. These compounds showed moderate to high activities against eight phytopathogenic fungi, suggesting the potential for crop protection applications (Yang et al., 2017).

Antimicrobial Screening

Desai et al. (2013) synthesized and screened a series of N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides for antibacterial and antifungal activity. Their research found these compounds to be valuable for therapeutic intervention against microbial diseases, including bacterial and fungal infections (Desai et al., 2013).

Antiproliferative Effects on Cancer Cells

Kim et al. (2011) explored the synthesis of conformationally rigid analogs, phenyl-6,8-dihydropyrazolo[3,4-b][1,4]diazepin-7(1H)-one derivatives, and their antiproliferative activities against melanoma and hematopoietic cell lines. Some compounds showed competitive activities to sorafenib, indicating their potential as cancer treatment agents (Kim et al., 2011).

Tubulin Polymerization Inhibitors

Edwards et al. (2011) prepared various dibenz[c,e]oxepines to inhibit tubulin polymerization and evaluated their cytotoxicity against leukemia cells. Their findings suggest the potential of these compounds for targeting tumor vasculature (Edwards et al., 2011).

Antimycobacterial Activity

Kittakoop et al. (2004) isolated new antimycobacterial dibenzo[b,f]oxepins, demonstrating significant activity against Mycobacterium tuberculosis. This suggests potential applications in treating tuberculosis (Kittakoop et al., 2004).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It may have potential applications in scientific research.

Safety and Hazards

This compound may be moderately toxic by ingestion. When heated to decomposition, it may emit toxic fumes.